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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1-Bromobutane-D9, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe laboratory

operations.

Hazard Identification and Physical Properties
1-Bromobutane-D9 is a deuterated form of 1-bromobutane and is classified as a hazardous

substance. Understanding its properties is the first step toward safe handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor.[1][2]

Skin corrosion/irritation 2
H315: Causes skin irritation.[1]

[2]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.[1]

Carcinogenicity 2
H351: Suspected of causing

cancer.[2]

Reproductive toxicity 1B

H360FD: May damage fertility.

May damage the unborn child.

[2]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation.[1][2]

Specific target organ toxicity,

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2]

Hazardous to the aquatic

environment, long-term hazard
2

H411: Toxic to aquatic life with

long lasting effects.

Physical and Chemical Properties:
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Property Value

Molecular Formula CD₃(CD₂)₃Br[3]

Molecular Weight 146.07 g/mol [2][3]

Boiling Point 100-104 °C[4]

Melting Point -112 °C[4]

Density 1.359 g/mL at 25 °C

Flash Point 10 °C (50 °F) - closed cup[4]

Appearance Colorless to light yellow liquid[4][5]

Solubility
Insoluble in water; Soluble in alcohol and ether.

[1][5]

Operational Plan: Handling Procedures
Safe handling of 1-Bromobutane-D9 requires adherence to strict protocols to minimize

exposure and risk. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin/eye contact and inhalation.[6][7]

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect

gloves for integrity before use.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]

Respiratory Protection: For routine operations within a fume hood, respiratory protection is

not typically required. However, a self-contained breathing apparatus (SCBA) should be

available for emergency situations like large spills.[8]

Step-by-Step Handling Protocol
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Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment and reagents.

Place an absorbent, disposable bench cover on the work surface.

Keep a spill kit and appropriate fire extinguisher (dry chemical, CO₂, or alcohol-resistant

foam) nearby.[7][9]

Dispensing:

Ground/bond the container and receiving equipment to prevent static discharge, which can

ignite flammable vapors.[1][8]

Use only non-sparking tools.[1][4]

Slowly transfer the required amount of 1-Bromobutane-D9 to your reaction vessel.

Keep the container tightly closed when not in use.[6][8]

Post-Handling:

Wipe down the exterior of all containers with a damp cloth before removing them from the

fume hood.

Properly label and seal all waste containers.

Clean the work area thoroughly.

Wash hands and any exposed skin immediately after finishing work.[8]

Workflow for Handling 1-Bromobutane-D9
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Caption: Workflow for the safe handling of 1-Bromobutane-D9.
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Logistical Information: Storage and Disposal
Storage Plan

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4] The storage

area should be a designated flammables cabinet.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[1][4]

Ensure containers are properly grounded to prevent static electricity buildup.[4]

Spill Management
In the event of a spill, follow these steps immediately:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Contain: For small spills, use a non-combustible absorbent material like sand or earth to

contain the liquid.[8]

Collect: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it into a suitable, sealed container for disposal.[4][8]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
1-Bromobutane-D9 and any contaminated materials are considered hazardous waste.

Waste Collection: Collect all waste containing 1-Bromobutane-D9 (including contaminated

absorbents, gloves, and labware) in a designated, sealed, and properly labeled hazardous

waste container.
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Disposal Vendor: Do not dispose of this chemical down the drain or in regular trash.[7] All

waste must be disposed of through a licensed hazardous waste disposal company, in

accordance with all federal, state, and local regulations.[6][8]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][10][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[1][11]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and get immediate medical

attention.[1][4][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][11]

PPE Selection Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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